Cas no 99389-26-1 (3,5-Difluorothiophenol)

3,5-Difluorothiophenol Properties

Names and Identifiers

• 3,5-Difluorobenzenethiol
• 3,5-Difluorothiophenol
• BENZENETHIOL, 3,5-DIFLUORO-
• 3,5-Difluoro Thiophenol
• 3,5-difluorobenzene-1-thiol
• 3,5-DIFLUORO-BENZENETHIOL
• PubChem6884
• 3,5-bis(fluoranyl)benzenethiol
• LFYVNHDFVIPZHV-UHFFFAOYSA-N
• 3,5-difluorothiophenol, AldrichCPR
• FCH921166
• BBL103584
• PC5677
• SBB086487
• STL557394
• AK142981
• AB0019786
• ST24041232
• V0288
• A846015
• EN300-673748
• AKOS005256319
• 3,5-Difluorophenyl mercaptan
• MFCD06201795
• FT-0735208
• 99389-26-1
• PS-11927
• SCHEMBL458103
• CS-W023131
• DTXSID40374297
• +Expand

• MDL： MFCD06201795
• InChIKey： LFYVNHDFVIPZHV-UHFFFAOYSA-N
• Inchi： 1S/C6H4F2S/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
• SMILES： S([H])C1C([H])=C(C([H])=C(C=1[H])F)F

Computed Properties

• Exact Mass: 146
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 146
• Heavy Atom Count: 9
• Complexity: 87.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 1

Experimental Properties

• Refractive Index: 1.535
• Boiling Point: 155.8℃ at 760 mmHg
• Flash Point: 155.8 °C at 760 mmHg
• Density: 1.323